Cas no 59359-50-1 (Guanidine,N-cyano-N'-[2-[[[4-(hydroxymethyl)-1H-imidazol-5-yl]methyl]thio]ethyl]-N''-methyl-)

• Product Name: Guanidine,N-cyano-N'-[2-[[[4-(hydroxymethyl)-1H-imidazol-5-yl]methyl]thio]ethyl]-N''-methyl-
• CAS No: 59359-50-1
• MF: C₁₀H₁₆N₆OS
• MW: 268.338639259338
• MDL: MFCD33022261
• CID: 374799
• PubChem ID: 162879
• Update Time: 2025-07-12

Guanidine,N-cyano-N'-[2-[[[4-(hydroxymethyl)-1H-imidazol-5-yl]methyl]thio]ethyl]-N''-methyl- Chemical and Physical Properties

Names and Identifiers

• Guanidine,N-cyano-N'-[2-[[[4-(hydroxymethyl)-1H-imidazol-5-yl]methyl]thio]ethyl]-N''-methyl-
• 1-cyano-3-[2-[[4-(hydroxymethyl)-1H-imidazol-5-yl]methylsulfanyl]ethyl]-2-methylguanidine
• hydroxymethyl cimetidine
• UNII-1I301OP4HL
• (N-METHYL-N'-CYANO-N''-(2-((5-HYDROXYMETHYLIMIDAZOL-4-YL)METHYLTHIO)ETHYL)GUANIDINE
• 1-cyano-3-[2-[[4-(hydroxymethyl)-1H-imidazol-5-yl]methylsulfanyl]ethyl]-2-methyl-guanidine
• CHEMBL3544521
• GUANIDINE, N-CYANO-N'-(2-(((4-(HYDROXYMETHYL)-1H-IMIDAZOL-5-YL)METHYL)THIO)ETHYL)-N''-METHYL-
• CIMETIDINE HYDROXYMETHYL
• Guanidine, N-cyano-N'-(2-(((5-(hydroxymethyl)-1H-imidazol-4-yl)methyl)thio)ethyl)-N''-methyl-
• 1I301OP4HL
• DTXSID80208103
• SCHEMBL11036295
• PS-18542
• CS-0310102
• D96882
• 59359-50-1
• N-CYANO-N'-(2-(((4-(HYDROXYMETHYL)-1H-IMIDAZOL-5-YL)METHYL)THIO)ETHYL)-N''-METHYLGUANIDINE

• MDL： MFCD33022261
• Inchi： 1S/C10H16N6OS/c1-12-10(14-6-11)13-2-3-18-5-9-8(4-17)15-7-16-9/h7,17H,2-5H2,1H3,(H,15,16)(H2,12,13,14)
• InChI Key： JSTWNRREBFKXNZ-UHFFFAOYSA-N
• SMILES： S(CCN/C(=N/C)/NC#N)CC1=C(CO)N=CN1

Computed Properties

• Exact Mass: 268.11088
• Monoisotopic Mass: 268.11063033g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 134Ų

Experimental Properties

• PSA: 109.12